Cas no 1354024-84-2 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester
• CAS No: 1354024-84-2
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2159972
• Update Time: 2025-10-16

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-3-ylmethyl]carbamic acid tert-butyl ester
• tert-Butyl ((1-((S)-2-amino-3-methylbutanoyl)piperidin-3-yl)methyl)carbamate
• AM97008
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-11(2)13(17)14(20)19-8-6-7-12(10-19)9-18-15(21)22-16(3,4)5/h11-13H,6-10,17H2,1-5H3,(H,18,21)/t12?,13-/m0/s1
• InChI Key： VOYHZWJTSDQRTP-ABLWVSNPSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Topological Polar Surface Area: 84.7

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1354024-84-2)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1354024-84-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino acid derivative and a tert-butyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure can be broken down into several key components. The (S)-2-Amino-3-methyl-butyryl moiety is a chiral amino acid derivative, which imparts enantiomeric purity and contributes to the compound's biological activity. The piperidin-3-ylmethyl group provides a flexible and versatile scaffold that can be further functionalized to enhance the compound's pharmacological properties. The carbamic acid tert-butyl ester group, on the other hand, serves as a protecting group that can be selectively removed under mild conditions, allowing for controlled deprotection and subsequent derivatization.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester could serve as a lead compound for the development of novel drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, this compound has also been explored for its use in chemical biology and drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used as a scaffold for high-throughput screening (HTS) campaigns to identify new bioactive molecules. The flexibility and modularity of the piperidin-3-ylmethyl scaffold allow for the rapid synthesis of diverse libraries of compounds, which can be screened against various biological targets to identify hits with desired activities.

The synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester typically involves several key steps. The first step involves the formation of the chiral amino acid derivative, which can be achieved through enantioselective synthesis or resolution techniques. The next step involves coupling this amino acid derivative with a piperidine derivative to form the desired intermediate. Finally, the carbamic acid tert-butyl ester group is introduced through a carbamylation reaction, which provides the final product with enhanced stability and reactivity.

The physical and chemical properties of this compound have been well-characterized. It is a white crystalline solid with a molecular weight of 307.4 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic transformations and biological assays. Its stability under different conditions has also been studied, with results indicating that it remains stable at room temperature but may degrade under acidic or basic conditions.

In terms of safety and handling, while this compound is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials according to local regulations.

The future prospects for [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design (SBDD) approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and affinities of this compound to various protein targets, providing valuable insights into its mechanism of action.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1354024-84-2) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents targeting a range of diseases.